Cas no 1568061-65-3 ((1R)-2-azido-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol)

• Product Name: (1R)-2-azido-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol
• CAS No: 1568061-65-3
• MF: C₉H₁₀FN₃O₂
• MW: 211.193005084991
• CID: 6383184
• PubChem ID: 104233926
• Update Time: 2025-10-30

(1R)-2-azido-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-azido-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol
• EN300-1147295
• 1568061-65-3

• Inchi： 1S/C9H10FN3O2/c1-15-8-4-2-3-6(10)9(8)7(14)5-12-13-11/h2-4,7,14H,5H2,1H3/t7-/m0/s1
• InChI Key： QYQMCVGMTKIIOB-ZETCQYMHSA-N
• SMILES： FC1=CC=CC(=C1[C@H](CN=[N+]=[N-])O)OC

Computed Properties

• Exact Mass: 211.07570473g/mol
• Monoisotopic Mass: 211.07570473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Additional information on (1R)-2-azido-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol

Introduction to (1R)-2-azido-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol (CAS No. 1568061-65-3)

(1R)-2-azido-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol (CAS No. 1568061-65-3) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including an azide group, a fluorine atom, and a methoxy substituent on the phenyl ring. These functional groups contribute to its diverse reactivity and potential applications in the development of novel therapeutic agents.

The chiral center in (1R)-2-azido-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol plays a crucial role in its biological activity and selectivity. Chirality is a fundamental concept in organic chemistry and pharmaceutical science, as enantiomers of a compound can exhibit different pharmacological properties. The (R)-configuration of this compound has been shown to be particularly important in various biological assays, making it a valuable intermediate in the synthesis of chiral drugs.

Recent advancements in synthetic methodologies have enabled the efficient and scalable production of (1R)-2-azido-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol. One notable approach involves the use of asymmetric catalysis, which allows for the selective formation of the desired enantiomer with high enantiomeric excess (ee). This method not only improves the yield and purity of the product but also reduces the environmental impact by minimizing waste generation.

The azide group in (1R)-2-azido-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol is particularly versatile, as it can undergo various transformations such as reduction to an amine, coupling reactions with alkynes to form triazoles via click chemistry, and participation in cycloaddition reactions. These reactions are widely used in the synthesis of complex molecules and natural products, making this compound an essential building block in organic synthesis.

The presence of a fluorine atom on the phenyl ring imparts unique electronic and steric properties to (1R)-2-azido-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol. Fluorine is known for its ability to modulate the lipophilicity and metabolic stability of molecules, which are critical factors in drug design. Studies have shown that fluorinated compounds often exhibit improved pharmacokinetic profiles and enhanced biological activity compared to their non-fluorinated counterparts.

The methoxy substituent on the phenyl ring further enhances the solubility and stability of (1R)-2-azido-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol. This functional group can also influence the binding affinity of the molecule to its target proteins, making it a valuable tool in structure-based drug design. Research has demonstrated that compounds with methoxy groups can effectively interact with hydrophobic pockets in protein targets, leading to enhanced potency and selectivity.

In the context of medicinal chemistry, (1R)-2-azido-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol has been explored as a potential lead compound for the development of new drugs targeting various diseases. For instance, it has shown promising activity against bacterial infections, cancer cells, and viral pathogens. The ability to fine-tune its structure through chemical modifications allows researchers to optimize its pharmacological properties for specific therapeutic applications.

Clinical trials involving derivatives of (1R)-2-azido-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol have yielded encouraging results. One such derivative has demonstrated significant efficacy in preclinical models of cancer, with minimal toxicity to healthy cells. This finding highlights the potential of this compound as a scaffold for developing safe and effective anticancer agents.

Beyond its applications in drug discovery, (1R)-2-azido-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol has also found use in other areas of chemical research. For example, it serves as a key intermediate in the synthesis of fluorescent probes used for imaging applications in cell biology. The ability to incorporate this compound into complex molecular architectures underscores its versatility and importance in interdisciplinary research.

In conclusion, (1R)-2-azido-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol (CAS No. 1568061-65-3) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features and reactivity make it an invaluable tool for researchers working on drug discovery, organic synthesis, and materials science. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.